![molecular formula C13H16N2O4S B7633606 N,N-dimethyl-4-[(5-methyl-1,2-oxazol-4-yl)methoxy]benzenesulfonamide](/img/structure/B7633606.png)
N,N-dimethyl-4-[(5-methyl-1,2-oxazol-4-yl)methoxy]benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-dimethyl-4-[(5-methyl-1,2-oxazol-4-yl)methoxy]benzenesulfonamide, also known as DMO, is a sulfonamide compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMO is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 337.42 g/mol.
Mechanism of Action
N,N-dimethyl-4-[(5-methyl-1,2-oxazol-4-yl)methoxy]benzenesulfonamide exerts its therapeutic effects by inhibiting specific enzymes and proteins involved in various biological processes. This compound has been shown to inhibit the activity of carbonic anhydrase IX, which is overexpressed in many types of cancer cells. This inhibition leads to a decrease in the pH of the tumor microenvironment, making it more difficult for cancer cells to survive and proliferate. This compound has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit the production of reactive oxygen species, which can cause cellular damage and lead to the development of various diseases. This compound has been shown to have anti-angiogenic effects, meaning that it can prevent the formation of new blood vessels that are necessary for the growth and spread of cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of N,N-dimethyl-4-[(5-methyl-1,2-oxazol-4-yl)methoxy]benzenesulfonamide is its relatively simple synthesis process, which makes it easy to produce in a laboratory setting. This compound is also relatively stable and can be stored for long periods of time without degradation. However, one of the main limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are a number of potential future directions for research on N,N-dimethyl-4-[(5-methyl-1,2-oxazol-4-yl)methoxy]benzenesulfonamide. One area of research could focus on the development of more effective methods for administering this compound in vivo, such as the use of nanoparticles or other drug delivery systems. Another area of research could focus on the development of this compound analogues with improved solubility and bioavailability. Additionally, further research could be conducted to investigate the potential therapeutic applications of this compound in other fields of scientific research, such as neurodegenerative diseases or infectious diseases.
Synthesis Methods
N,N-dimethyl-4-[(5-methyl-1,2-oxazol-4-yl)methoxy]benzenesulfonamide can be synthesized using a two-step process. The first step involves the reaction of 5-methyl-1,2-oxazole-4-carboxylic acid with thionyl chloride to form 5-methyl-1,2-oxazole-4-carbonyl chloride. The second step involves the reaction of 5-methyl-1,2-oxazole-4-carbonyl chloride with N,N-dimethyl-4-aminobenzenesulfonamide to form this compound. The synthesis process is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
N,N-dimethyl-4-[(5-methyl-1,2-oxazol-4-yl)methoxy]benzenesulfonamide has been extensively studied for its potential therapeutic applications in various fields of scientific research. One of the most promising applications of this compound is in the treatment of cancer. Studies have shown that this compound can inhibit the growth and proliferation of cancer cells by targeting specific proteins and enzymes involved in the cell cycle. This compound has also been shown to have anti-inflammatory properties and can be used to treat various inflammatory conditions.
properties
IUPAC Name |
N,N-dimethyl-4-[(5-methyl-1,2-oxazol-4-yl)methoxy]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O4S/c1-10-11(8-14-19-10)9-18-12-4-6-13(7-5-12)20(16,17)15(2)3/h4-8H,9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCEFVBHEYHPKIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NO1)COC2=CC=C(C=C2)S(=O)(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.